6-Bromo-2-naphthamide

• IUPAC Name: 6-bromonaphthalene-2-carboxamide
• InChI: InChI=1S/C11H8BrNO/c12-10-4-3-7-5-9(11(13)14)2-1-8(7)6-10/h1-6H,(H2,13,14)
• InChI Key: VPRQHJKFKCXNMV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=CC(=C2)Br)C=C1C(=O)N
• Molecular Formula: C11H8BrNO
• Molecular Weight: 250.09 g/mol

Description

6-Bromo-2-naphthamide is a chemical compound with the CAS Number: 1255871-55-6 and a linear formula of C11H8BRNO. It has a molecular weight of 250.09.

Molecular Structure Analysis

The InChI code for 6-Bromo-2-naphthamide is 1S/C11H8BrNO/c12-10-4-3-7-5-9(11(13)14)2-1-8(7)6-10/h1-6H,(H2,13,14). This code provides a standard way to encode the compound’s molecular structure.

Scientific Research Applications

Benzimidazole Derivatives Synthesis

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Fluorescent Chemosensors Design

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Safety and Hazards

The safety data sheet for a related compound, 6-Bromo-2-naphthol, suggests that it causes skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to wear personal protective equipment, ensure adequate ventilation, avoid ingestion and inhalation, and avoid getting it in eyes, on skin, or on clothing.

Synthesis routes and methods I

Procedure details

6-bromo-2-naphthoic acid (2 g, 7.97 mmol) was stirred in thionyl chloride (13.28 ml) at 70° C. for 16 h. After concentration in vacuo, the residue was rediluted in CH2Cl2 and concentrated again. To the acid chloride intermediate was added ammonia in MeOH (7 M, 13.66 ml, 96 mmol) and the mixture was stirred at room temperature for 3 h. The mixture was then concentrated. The residue was taken up in AcOEt, filtered, rinsed with AcOEt and then dried over MgSO4, filtered and concentrated in vacuo. The title compound (1.802 g, 90%) was isolated as a beige solid. LC-MS (M+1) 251.9, t=1.34 min.

Synthesis routes and methods II

Procedure details

6-bromo-2-naphthoic acid (2 g, 7.97 mmol) was stirred in thionyl chloride (13.28 ml) at 70° C. for 16 h. Solvent was evaporated, and the residue was dissolved in CH2Cl2 and concentrated again. To the acid chloride intermediate was added ammonia (7N in MeOH, 13.66 ml, 96 mmol) and the mixture was stirred at room temperature for 3 h. The reaction mixture was concentrated, diluted in ethyl acetate and filtered. The solid was rinsed with ethyl acetate and then dried. The title compound 2a (1.802 g, 90%) was isolated as beige solid. LC-MS (M+1) 251.9, t=1.34 min.